Cas no 946335-26-8 (2-ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946335-26-8
• MF: C₂₄H₂₃FN₂O₄S
• MW: 454.513828516006
• CID: 5514901
• Update Time: 2025-05-19

2-ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 2-ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C24H23FN2O4S/c1-2-31-23-8-4-3-7-21(23)24(28)26-19-11-14-22-17(16-19)6-5-15-27(22)32(29,30)20-12-9-18(25)10-13-20/h3-4,7-14,16H,2,5-6,15H2,1H3,(H,26,28)
• InChI Key： JQGRVVNYSJODSR-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2-Ethoxy-N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-26-8)

2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-26-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines and is characterized by its unique structural features, including a tetrahydroquinoline core and a fluorobenzenesulfonyl moiety. These structural elements contribute to its biological activity and pharmacological properties.

The tetrahydroquinoline scaffold is a well-known privileged structure in drug discovery, often associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the fluorobenzenesulfonyl group further enhances the compound's potency and selectivity by modulating its interaction with target proteins. The ethoxy substituent on the benzamide moiety adds to the compound's lipophilicity, potentially improving its cellular uptake and bioavailability.

Recent studies have highlighted the potential of 2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that it can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may have a wide therapeutic window.

One of the key challenges in the development of 2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is optimizing its solubility and stability. To address these issues, various formulation strategies have been explored. For example, solid dispersion techniques and the use of cyclodextrins have been shown to enhance the solubility and stability of the compound in aqueous media. These improvements are crucial for ensuring consistent drug delivery and maximizing therapeutic efficacy.

The clinical development of 2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is currently at an early stage. Phase I clinical trials are underway to evaluate its safety and tolerability in humans. Preliminary results from these trials have been encouraging, with no serious adverse events reported at therapeutic doses. The next phase will focus on assessing the compound's efficacy in treating specific diseases.

In conclusion, 2-Ethoxy-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-26-8) represents a promising lead compound in the development of novel therapeutics for inflammatory and cancer-related diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data from clinical trials become available, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.